Cas no 1367774-42-2 (2-(2-bromo-1,3-thiazol-4-yl)propanoic acid)

2-(2-Bromo-1,3-thiazol-4-yl)propanoic acid is a brominated thiazole derivative with a propanoic acid side chain, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include a reactive bromo-substituted thiazole core, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The carboxylic acid moiety enhances solubility and facilitates conjugation or derivatization, making it valuable for designing bioactive compounds, agrochemicals, or materials. The thiazole scaffold contributes to its potential biological activity, often explored in medicinal chemistry. This compound is particularly useful in constructing complex heterocyclic systems due to its balanced reactivity and stability under standard synthetic conditions.

2-(2-bromo-1,3-thiazol-4-yl)propanoic acid structure

1367774-42-2 structure

Product Name:2-(2-bromo-1,3-thiazol-4-yl)propanoic acid

CAS No:1367774-42-2

MF:C₆H₆BrNO₂S

MW:236.086339473724

CID:5855944

PubChem ID:82389328

Update Time:2025-11-02

2-(2-bromo-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-α-methyl-4-thiazoleacetic acid
- 2-(2-bromo-1,3-thiazol-4-yl)propanoic acid
- 1367774-42-2
- EN300-1911829
- Inchi： 1S/C6H6BrNO2S/c1-3(5(9)10)4-2-11-6(7)8-4/h2-3H,1H3,(H,9,10)
- InChI Key： DJSPJDJERLETRF-UHFFFAOYSA-N
- SMILES： S1C=C(C(C)C(O)=O)N=C1Br

Computed Properties

Exact Mass: 234.93026g/mol
Monoisotopic Mass: 234.93026g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.774±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 335.9±17.0 °C(Predicted)
pka: 3.78±0.19(Predicted)

2-(2-bromo-1,3-thiazol-4-yl)propanoic acid Pricemore >>

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